Cas no 501892-99-5 (3-Methyl-1-benzofuran-5-carboxylic Acid)

• Product Name: 3-Methyl-1-benzofuran-5-carboxylic Acid
• CAS No: 501892-99-5
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• MDL: MFCD07437982
• CID: 366056
• PubChem ID: 22832122
• Update Time: 2025-08-05

3-Methyl-1-benzofuran-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Benzofurancarboxylicacid, 3-methyl-
• 3-methyl-1-benzofuran-5-carboxylic acid
• 3-METHYLBENZOFURAN-5-CARBOXYLIC ACID
• 5-Benzofurancarboxylicacid,3-methyl
• DTXSID70628619
• AKOS006285615
• 6-[3-(1-Adamantyl)-4-hydroxyphenyl]-2-naphthalenecarboxylicacid
• FT-0712898
• A1-10397
• SCHEMBL5231032
• 501892-99-5
• MFCD07437982
• 3-Methyl-benzofuran-5-carboxylic acid
• EN300-217295
• ICGCSXAZTJXZAG-UHFFFAOYSA-N
• Z1198173326
• BVA89299
• 3-Methyl-1-benzofuran-5-carboxylic Acid

• MDL： MFCD07437982
• Inchi： 1S/C10H8O3/c1-6-5-13-9-3-2-7(10(11)12)4-8(6)9/h2-5H,1H3,(H,11,12)
• InChI Key： ICGCSXAZTJXZAG-UHFFFAOYSA-N
• SMILES： O1C=C(C)C2C=C(C(=O)O)C=CC1=2

Computed Properties

• Exact Mass: 176.04700
• Monoisotopic Mass: 176.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 50.44000
• LogP: 2.43940